Cas no 157695-36-8 (2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI))

• Product Name: 2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI)
• CAS No: 157695-36-8
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 179420
• PubChem ID: 190887
• Update Time: 2025-04-19

2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI)
• 5-hydroxy-4-methoxy-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyran-2-one
• 2H,5H-Pyrano(4,3-b)pyran-2-one, 7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl-
• 5-hydroxy-4-methoxy-7,8-dimethyl-7,8-dihydro-2H,5H-pyrano[4,3-b]pyran-2-one
• 7,8-Dihydro-5-hydroxy-4-methoxy-7,8-dimethyl-2H-5H-pyrano(4,3-b)pyran-2-one
• Isochlamydosporol
• 157695-36-8
• DTXSID70935779

• Inchi： 1S/C11H14O5/c1-5-6(2)15-11(13)9-7(14-3)4-8(12)16-10(5)9/h4-6,11,13H,1-3H3
• InChI Key： ZYSOIVWPFGMXCV-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=O)OC=2C(C)C1C)OC)O

Computed Properties

• Exact Mass: 226.084
• Monoisotopic Mass: 226.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 454.2°Cat760mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives